Caprolactone
Caprolactone
ε-Caprolactone is a reagent for the preparation of titanium alkoxides based on benzotriazole phenoxide ligands as efficient catalysts for ring opening polymerization of cyclic esters.
ε-caprolactone is a cyclic ester. Ring opening polymerization of ε-caprolactone initiated by, tributylin n butoxide, ethyl magnesium bromide, or samarium acetate or heteropolyacid, leads to the formation of poly caprolactone (PCL).
Epsilon-Caprolactone, also known as 6-hexanolide or 1-oxa-2-oxocycloheptane, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. Epsilon-Caprolactone exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Epsilon-Caprolactone can be converted into 2-methylhexano-6-lactone.
Hexano-6-lactone is a epsilon-lactone that is oxepane substituted by an oxo group at position 2.
ε-caprolactone is a cyclic ester. Ring opening polymerization of ε-caprolactone initiated by, tributylin n butoxide, ethyl magnesium bromide, or samarium acetate or heteropolyacid, leads to the formation of poly caprolactone (PCL).
Epsilon-Caprolactone, also known as 6-hexanolide or 1-oxa-2-oxocycloheptane, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. Epsilon-Caprolactone exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Epsilon-Caprolactone can be converted into 2-methylhexano-6-lactone.
Hexano-6-lactone is a epsilon-lactone that is oxepane substituted by an oxo group at position 2.
Brand Name:
Vulcanchem
CAS No.:
502-44-3
VCID:
VC21230042
InChI:
InChI=1S/C6H10O2/c7-6-4-2-1-3-5-8-6/h1-5H2
SMILES:
C1CCC(=O)OCC1
Molecular Formula:
C6H10O2
Molecular Weight:
114.14 g/mol
Caprolactone
CAS No.: 502-44-3
Cat. No.: VC21230042
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | ε-Caprolactone is a reagent for the preparation of titanium alkoxides based on benzotriazole phenoxide ligands as efficient catalysts for ring opening polymerization of cyclic esters. ε-caprolactone is a cyclic ester. Ring opening polymerization of ε-caprolactone initiated by, tributylin n butoxide, ethyl magnesium bromide, or samarium acetate or heteropolyacid, leads to the formation of poly caprolactone (PCL). Epsilon-Caprolactone, also known as 6-hexanolide or 1-oxa-2-oxocycloheptane, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. Epsilon-Caprolactone exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Epsilon-Caprolactone can be converted into 2-methylhexano-6-lactone. Hexano-6-lactone is a epsilon-lactone that is oxepane substituted by an oxo group at position 2. |
|---|---|
| CAS No. | 502-44-3 |
| Molecular Formula | C6H10O2 |
| Molecular Weight | 114.14 g/mol |
| IUPAC Name | oxepan-2-one |
| Standard InChI | InChI=1S/C6H10O2/c7-6-4-2-1-3-5-8-6/h1-5H2 |
| Standard InChI Key | PAPBSGBWRJIAAV-UHFFFAOYSA-N |
| SMILES | C1CCC(=O)OCC1 |
| Canonical SMILES | C1CCC(=O)OCC1 |
| Boiling Point | 215.0 °C 237 °C |
| Flash Point | 127 °C o.c. |
| Melting Point | -18.0 °C -1.5 °C |
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